3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one

• IUPAC Name: 3-thiophen-2-yl-3,4-dihydro-2H-benzo[f]quinolin-1-one
• InChI: InChI=1S/C17H13NOS/c19-15-10-14(16-6-3-9-20-16)18-13-8-7-11-4-1-2-5-12(11)17(13)15/h1-9,14,18H,10H2
• InChI Key: HBNSOAUDSMQJPC-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=C(C1=O)C3=CC=CC=C3C=C2)C4=CC=CS4
• Molecular Formula: C17H13NOS
• Molecular Weight: 279.4 g/mol

Description

3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one, also known as TDBQ, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TDBQ belongs to the class of benzoquinoline derivatives, which have been found to possess various biological activities.

Mechanism of Action

3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one exerts its anticancer effects by targeting the DNA of cancer cells. It intercalates into the DNA helix, causing structural changes that lead to DNA damage and inhibition of DNA replication. 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one also inhibits the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one has been found to induce oxidative stress in cancer cells, leading to the generation of reactive oxygen species (ROS). ROS play a crucial role in the induction of apoptosis in cancer cells. 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one also inhibits the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs).

Advantages and Limitations for Lab Experiments

3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one has several advantages as a potential anticancer agent. It has a high selectivity towards cancer cells, with minimal toxicity towards normal cells. 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one also exhibits good solubility in water, making it suitable for in vivo studies. However, 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one has some limitations, such as its low stability in aqueous solutions and its poor bioavailability.

Future Directions

There are several future directions for the research on 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one. One potential direction is to investigate its potential applications in combination therapy with other anticancer agents. Another direction is to study its effects on cancer stem cells, which are known to be resistant to conventional chemotherapy. Additionally, the development of 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one analogs with improved stability and bioavailability could lead to the development of more effective anticancer agents.

Synthesis Methods

The synthesis of 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one involves the condensation of 2-thiophenecarboxaldehyde with 2-aminobenzophenone in the presence of a base catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The resulting product is isolated and purified through recrystallization.

Scientific Research Applications

3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one has been extensively studied for its potential applications in cancer therapy. It has been found to exhibit cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. 3-(2-thienyl)-3,4-dihydrobenzo[f]quinolin-1(2H)-one induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt signaling pathway.